2-Bromo-4-iodo-benzoic acid methyl ester

• IUPAC Name: methyl 2-bromo-4-iodobenzoate
• InChI: InChI=1S/C8H6BrIO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3
• InChI Key: AGPATUQJKLIKMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)I)Br
• Molecular Formula: C8H6BrIO2
• Molecular Weight: 340.94 g/mol

Description

“2-Bromo-4-iodo-benzoic acid methyl ester” is a chemical compound. It is an ester derivative of benzoic acid, which is characterized by bromo and iodo substituents at the 2nd and 4th positions of the benzene ring, respectively.

Scientific Research Applications

Synthesis and Structural Studies

• 2-Bromo-4-iodo-benzoic acid methyl ester is used in the synthesis of complex organic compounds. A related compound, 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester, is synthesized from vanillin, demonstrating the use of bromo-iodo benzoic acid esters in organic synthesis (Zha Hui-fang, 2011).
• The crystal structures of similar bromo-hydroxy-benzoic acid derivatives are studied for understanding molecular interactions and architecture in these compounds (P. A. Suchetan et al., 2016).

Thermochemistry and Quantum-Chemical Studies

• Experimental thermodynamic properties of halogenosubstituted benzoic acids, including bromo- and iodo-substituted variants, have been evaluated using high-level quantum-chemical methods. This research aids in understanding the energetic and structural properties of such compounds (K. Zherikova & S. Verevkin, 2019).

Antifungal Activity

• Some esters of bromo- and iodo-substituted benzoic acids exhibit significant antifungal activity, suggesting potential applications in agriculture and pharmaceuticals (K. Lehtonen et al., 1972).

Synthesis of Polyradicals

• Bromo benzoic acid esters are used in the synthesis of dendritic polyradicals, indicating their role in advanced materials science, particularly in the development of magnetic particles (A. Rajca & Suchada Utamapanya, 1993).

Pharmacokinetics Studies

• While the direct study of 2-Bromo-4-iodo-benzoic acid methyl ester in pharmacokinetics is not available, related compounds like benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- methyl ester have been investigated for their pharmacokinetic properties in rats (Haoran Xu et al., 2020).

Applications in Organic Synthesis

• Compounds similar to 2-Bromo-4-iodo-benzoic acid methyl ester are utilized in the synthesis of various organic molecules, like isocoumarins, indicating the potential utility of 2-Bromo-4-iodo-benzoic acid methyl ester in complex organic synthesis (N. Panda et al., 2016).

Analytical Chemistry Applications

• Methyl esters of benzoic acids, related to 2-Bromo-4-iodo-benzoic acid methyl ester, are subjects of study in analytical chemistry for developing new methods for detection and quantification (Zaifa Pan et al., 2005).

Materials Science

• 2-Bromo-4-iodo-benzoic acid methyl ester's related compounds are researched for their role in materials science, especially in the creation of magnetic and polyradical substances, demonstrating the broad application spectrum of halogen-substituted benzoic acids (A. Rajca & Suchada Utamapanya, 1993).

Safety and Hazards

The safety data sheet for a similar compound, “Methyl 2-iodobenzoate”, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle it with appropriate personal protective equipment and to avoid breathing dust/fume/gas/mist/vapors/spray.

Mechanism of Action

Target of Action

The primary target of 2-Bromo-4-iodo-benzoic acid methyl ester is the carbon-carbon bond formation in organic synthesis . This compound is often used in Suzuki–Miyaura cross-coupling reactions, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Mode of Action

The compound interacts with its targets through a series of steps. In the Suzuki–Miyaura coupling reaction, the oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The affected pathway is the Suzuki–Miyaura cross-coupling reaction. This reaction involves the coupling of an organoboron compound and a halide under the influence of a palladium catalyst . The downstream effects include the formation of a new carbon-carbon bond, enabling the synthesis of complex organic compounds .

Result of Action

The result of the action of 2-Bromo-4-iodo-benzoic acid methyl ester is the formation of a new carbon-carbon bond. This enables the synthesis of complex organic compounds, contributing to the development of new materials and pharmaceuticals .